Cas no 883724-35-4 (4(1H)-Pyrimidinone, 3-[(3-fluorophenyl)methyl]tetrahydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone, 3-[(3-fluorophenyl)methyl]tetrahydro-2-thioxo-
• CAS No: 883724-35-4
• MF: C₁₁H₁₁FN₂OS
• MW: 238.281244516373
• CID: 634989
• PubChem ID: 71408665
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 3-[(3-fluorophenyl)methyl]tetrahydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 3-[(3-fluorophenyl)methyl]tetrahydro-2-thioxo-
• 3-[(3-fluorophenyl)methyl]-2-sulfanylidene-1,3-diazinan-4-one
• 3-(3-Fluorobenzyl)-2-thioxo-2,3,5,6-tetrahydropyrimidin-4(1H)-one
• DTXSID00828463
• 883724-35-4
• 3-(3-Fluorobenzyl)-2-thioxotetrahydropyrimidin-4(1H)-one
• 3-[(3-Fluorophenyl)methyl]-2-sulfanylidenetetrahydropyrimidin-4(1H)-one

• Inchi： 1S/C11H11FN2OS/c12-9-3-1-2-8(6-9)7-14-10(15)4-5-13-11(14)16/h1-3,6H,4-5,7H2,(H,13,16)
• InChI Key： LOLCRAXWLUGTPK-UHFFFAOYSA-N
• SMILES： S=C1NCCC(N1CC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 238.05761231g/mol
• Monoisotopic Mass: 238.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų